molecular formula C17H15BrO5 B8353448 Methyl 2-[(2-bromoethyl)oxy]-3-[(phenylcarbonyl)oxy]benzoate

Methyl 2-[(2-bromoethyl)oxy]-3-[(phenylcarbonyl)oxy]benzoate

Cat. No.: B8353448
M. Wt: 379.2 g/mol
InChI Key: CMSUASIGORLKPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-[(2-bromoethyl)oxy]-3-[(phenylcarbonyl)oxy]benzoate is a useful research compound. Its molecular formula is C17H15BrO5 and its molecular weight is 379.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H15BrO5

Molecular Weight

379.2 g/mol

IUPAC Name

methyl 3-benzoyloxy-2-(2-bromoethoxy)benzoate

InChI

InChI=1S/C17H15BrO5/c1-21-17(20)13-8-5-9-14(15(13)22-11-10-18)23-16(19)12-6-3-2-4-7-12/h2-9H,10-11H2,1H3

InChI Key

CMSUASIGORLKPE-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C(=CC=C1)OC(=O)C2=CC=CC=C2)OCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2-hydroxy-3-[(phenylcarbonyl)oxy]benzoate (42.1 g, 155 mmol) in N,N-dimethylformamide (300 mL) was added 1,2-dibromoethane (135 mL, 1550 mmol) and cesium carbonate (76 g, 232 mmol), and the reaction mixture was stirred at room temperature under nitrogen for 6.5 h. The volume of the reaction mixture was reduced by half in vacuo, and then partitioned between water (500 mL) and ethyl acetate (500 mL). The layers were separated, and the organic layer was washed with brine (200 mL), dried over anhydrous magnesium sulfate and concentrated. The crude precipitate was triturated with 50% diethyl ether/hexanes (200 mL). The solid was washed with 50% diethyl ether/hexanes (2×200 mL) and isolated to give 30.6 g (52% over 2 steps) of methyl 2-[(2-bromoethyl)oxy]-3-[(phenylcarbonyl)oxy]benzoate as an off-white powder: 1H NMR (400 MHz, CDCl3): 8.23-8.21 (m, 2H), 7.77 (dd, J=1.6, 7.6 Hz, 1H), 7.68-7.64 (m, 1H), 7.53 (t, J=6.0 Hz, 2H), 7.39 (dd, J=1.8, 8.0 Hz, 1H), 7.25 (t, J=6.4 Hz, 1H), 4.31 (t, J=6.4 Hz, 2H), 3.93 (s, 3H), 3.52 (t, J=6.4 Hz, 2H).
Quantity
42.1 g
Type
reactant
Reaction Step One
Quantity
135 mL
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
76 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

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